Methyl 2-furoate
Methyl 2-furoate
Methyl 2-Furancarboxylate is a carboxylic ester. It is functionally related to a 2-furoic acid.
Methyl 2-furoate is a natural product found in Actinidia chinensis, Carica papaya, and Mangifera indica with data available.
Methyl 2-furoate is a natural product found in Actinidia chinensis, Carica papaya, and Mangifera indica with data available.
Brand Name:
Vulcanchem
CAS No.:
611-13-2
VCID:
VC20825888
InChI:
InChI=1S/C6H6O3/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3
SMILES:
COC(=O)C1=CC=CO1
Molecular Formula:
C6H6O3
Molecular Weight:
126.11 g/mol
Methyl 2-furoate
CAS No.: 611-13-2
Cat. No.: VC20825888
Molecular Formula: C6H6O3
Molecular Weight: 126.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl 2-Furancarboxylate is a carboxylic ester. It is functionally related to a 2-furoic acid. Methyl 2-furoate is a natural product found in Actinidia chinensis, Carica papaya, and Mangifera indica with data available. |
|---|---|
| CAS No. | 611-13-2 |
| Molecular Formula | C6H6O3 |
| Molecular Weight | 126.11 g/mol |
| IUPAC Name | methyl furan-2-carboxylate |
| Standard InChI | InChI=1S/C6H6O3/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3 |
| Standard InChI Key | HDJLSECJEQSPKW-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CO1 |
| Canonical SMILES | COC(=O)C1=CC=CO1 |
| Boiling Point | 181.00 to 182.00 °C. @ 760.00 mm Hg |
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